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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxycyclopentane, a cyclic ether, presents a unique combination of physical and chemical
properties that suggest its potential utility across various research and development sectors.
While extensive research specifically detailing the applications of ethoxycyclopentane is not
abundant in publicly available literature, its structural characteristics as a cyclopentyl ether
allow for informed hypotheses regarding its use as a solvent in organic synthesis, a component
in green chemistry initiatives, and a potential, albeit underexplored, element in pharmaceutical
development. This technical guide consolidates the known physicochemical properties of
ethoxycyclopentane and extrapolates its potential applications based on established
principles of organic and medicinal chemistry.

Physicochemical Properties of Ethoxycyclopentane

A comprehensive understanding of a compound's physical and chemical properties is
fundamental to exploring its potential applications. The following table summarizes the key
physicochemical data for ethoxycyclopentane.
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Property Value Reference
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]

Boiling Point 128.9 °C at 760 mmHg [2]

Density 0.86 g/cm?3 [2]

Flash Point 21.5°C [2]

IUPAC Name ethoxycyclopentane [1]
Synonyms Cyclopentyl ethyl ether [1]

CAS Number 26306-40-1 [1][2]

Potential Research Applications

Based on its ether linkage and cyclic aliphatic structure, ethoxycyclopentane can be
considered as a potential alternative to other common ether solvents like diethyl ether,
tetrahydrofuran (THF), and cyclopentyl methyl ether (CPME).

Solvent in Organic Synthesis

Ethers are widely used as aprotic solvents in a variety of organic reactions due to their ability to
dissolve a wide range of organic compounds and their relative inertness under many reaction
conditions. Ethoxycyclopentane's higher boiling point compared to diethyl ether (34.6 °C) and
THF (66 °C) could offer advantages in reactions requiring elevated temperatures.

Potential applications include:

o Grignard Reactions: Ethers are essential for stabilizing Grignard reagents.
Ethoxycyclopentane could potentially serve as a solvent for the formation and reaction of
Grignard reagents, offering a different reaction medium that might influence reaction kinetics
or product selectivity.

e Lithium Aluminum Hydride Reductions: Similar to other ethers, ethoxycyclopentane is
expected to be a suitable solvent for reductions using lithium aluminum hydride and other
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metal hydrides.

» Nucleophilic Substitutions: Its ability to solvate cations could facilitate certain SN2 reactions.

Below is a conceptual workflow for evaluating ethoxycyclopentane as a solvent in a generic
Grignard reaction.
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Solvent Evaluation Workflow

Select Model Grignard Reaction
(e.g., Phenylmagnesium bromide + Benzaldehyde)

;

Define Reaction Parameters
(Temperature, Concentration, Time)

l :

Perform Control Reaction in Standard Solvent
(e.g., THF, Diethyl Ether)

Perform Reaction in Ethoxycyclopentane

i ;

Analyze Reaction Outcomes
(Yield, Purity, Byproducts)

i

Compare Performance and Optimize
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Green Solvent Assessment

Environmental Fate Studies
(Biodegradability, Aquatic Toxicity)

0 opentane Green Solvent Profile
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Hypothetical Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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